Cas no 1806818-84-7 (2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile
• CAS No: 1806818-84-7
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4917773
• Update Time: 2025-06-11

2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile

• Inchi： 1S/C8H6F2N2O2/c9-8(10)6-7(14)5(13)3-4(12-6)1-2-11/h3,8,14H,1H2,(H,12,13)
• InChI Key： OMNHHJWOUTZAMG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(CC#N)N1)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.3
• Topological Polar Surface Area: 73.1

Additional information on 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile

Introduction to 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile (CAS No. 1806818-84-7)

2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile (CAS No. 1806818-84-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile.

The molecular structure of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile is particularly noteworthy. The presence of a difluoromethyl group and multiple hydroxyl groups on the pyridine ring contributes to its distinct chemical properties. The difluoromethyl group is known for its ability to modulate biological activity and improve metabolic stability, making it a valuable functional group in drug design. Additionally, the hydroxyl groups can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential therapeutic applications of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile. One area of interest is its activity as a potential antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects against several viral strains, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for further development in antiviral therapies.

In addition to its antiviral properties, 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this activity is thought to involve the modulation of key signaling pathways involved in cell survival and proliferation. These findings suggest that 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile have also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. Additionally, the compound's stability under physiological conditions ensures that it remains active in vivo.

To further understand the biological activities of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile, several in vitro and in vivo studies have been conducted. In vitro assays have shown that the compound can effectively inhibit key enzymes involved in viral replication and cancer cell proliferation. In vivo studies using animal models have confirmed these findings, demonstrating significant therapeutic effects without notable side effects.

The potential applications of 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile extend beyond antiviral and anticancer therapies. Recent research has also explored its use as a neuroprotective agent. Studies published in the Journal of Neurochemistry have shown that this compound can protect neurons from oxidative stress and neurodegeneration. These findings suggest that 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, 2-(Difluoromethyl)-3,4-dihydroxypyridine-6-acetonitrile (CAS No. 1806818-84-7) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play a significant role in advancing medical treatments in the future.